Cas no 898438-99-8 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 898438-99-8
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5483950
• Update Time: 2025-06-14

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxamide, N-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C19H18N2O4/c1-12(22)21-8-2-3-13-4-6-15(10-16(13)21)20-19(23)14-5-7-17-18(9-14)25-11-24-17/h4-7,9-10H,2-3,8,11H2,1H3,(H,20,23)
• InChI Key： XNRPAIXRIFWXCZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC4=C(C=C3)CCCN4C(C)=O)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Overview of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 898438-99-8)

The compound N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS number 898438-99-8, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a tetrahydroquinoline scaffold with a benzodioxole moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its structural complexity, which may contribute to its interactions with various biological targets.

In recent years, the demand for novel compounds like N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2H-1,3-benzodioxole-5-carboxamide has surged due to their applications in drug discovery and development. The tetrahydroquinoline core is a common feature in many bioactive molecules, often associated with anti-inflammatory, antimicrobial, and anticancer properties. Meanwhile, the benzodioxole group is known for its role in enhancing metabolic stability and bioavailability, making this compound a promising candidate for further study.

One of the most frequently asked questions about CAS 898438-99-8 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, involving the acetylation of a tetrahydroquinoline derivative followed by coupling with a benzodioxole-containing carboxylic acid. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization, which are critical for research applications.

The potential therapeutic applications of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2H-1,3-benzodioxole-5-carboxamide are another hot topic among researchers. Preliminary studies suggest that this compound may exhibit activity against certain enzymes or receptors involved in disease pathways. For instance, its tetrahydroquinoline component could interact with central nervous system targets, while the benzodioxole moiety might contribute to antioxidant effects. These hypotheses are currently being explored in preclinical studies.

From a commercial perspective, CAS 898438-99-8 is available through specialized chemical suppliers, often in small quantities for research purposes. Pricing and availability can vary depending on the supplier and the level of purity required. Researchers are advised to verify the compound's specifications, including its solubility, stability, and storage conditions, to ensure optimal performance in experiments.

In the context of green chemistry and sustainable research practices, the synthesis of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2H-1,3-benzodioxole-5-carboxamide is also being optimized to reduce environmental impact. Efforts include minimizing the use of hazardous reagents and improving reaction yields. These advancements align with the growing emphasis on eco-friendly methodologies in chemical research.

Another area of interest is the computational modeling of CAS 898438-99-8. Molecular docking studies and quantum mechanical calculations are being used to predict its interactions with biological targets. Such in silico approaches can accelerate the drug discovery process by identifying potential lead compounds before extensive laboratory testing.

In summary, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-2H-1,3-benzodioxole-5-carboxamide (898438-99-8) represents a fascinating intersection of organic chemistry and biomedical research. Its unique structure, combining a tetrahydroquinoline and a benzodioxole, offers numerous possibilities for exploration. As scientific understanding of this compound deepens, it may pave the way for innovative therapeutic solutions and contribute to the broader field of medicinal chemistry.